Cas no 174607-37-5 (3-Bromo-6-(trifluoromethyl)pyridazine)

3-Bromo-6-(trifluoromethyl)pyridazine is a halogenated heterocyclic compound featuring a pyridazine core substituted with a bromo group at the 3-position and a trifluoromethyl group at the 6-position. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo substituent facilitates further functionalization via cross-coupling reactions, while the electron-withdrawing trifluoromethyl group enhances stability and influences electronic properties. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it suitable for constructing complex molecular frameworks. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
3-Bromo-6-(trifluoromethyl)pyridazine structure
174607-37-5 structure
Product Name:3-Bromo-6-(trifluoromethyl)pyridazine
CAS No:174607-37-5
MF:C5H2BrF3N2
MW:226.981990337372
MDL:MFCD14702751
CID:1107754
PubChem ID:22915376
Update Time:2025-06-07

3-Bromo-6-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-6-(trifluoromethyl)-Pyridazine
    • 3-broMo-6-(trifluoroMethyl)pyridazine
    • MB14168
    • NE20744
    • Pyridazine, 3-bromo-6-(trifluoromethyl)-
    • DTXSID701287743
    • SCHEMBL8824511
    • 1-Bromo-4-trifluoromethyl pyridazine
    • BS-13561
    • 174607-37-5
    • EN300-117196
    • MFCD14702751
    • WCBUSZLXHSFLHK-UHFFFAOYSA-N
    • 3-Bromo-6-(trifluoromethyl)-1,2-diazine
    • CS-0150083
    • AKOS015946643
    • Z1269197275
    • 3-Bromo-6-(trifluoromethyl)pyridazine
    • MDL: MFCD14702751
    • Inchi: 1S/C5H2BrF3N2/c6-4-2-1-3(10-11-4)5(7,8)9/h1-2H
    • InChI Key: WCBUSZLXHSFLHK-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(F)(F)F)N=N1

Computed Properties

  • Exact Mass: 225.93535g/mol
  • Monoisotopic Mass: 225.93535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.8

3-Bromo-6-(trifluoromethyl)pyridazine Pricemore >>

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3-Bromo-6-(trifluoromethyl)pyridazine Related Literature

Additional information on 3-Bromo-6-(trifluoromethyl)pyridazine

3-Bromo-6-(trifluoromethyl)pyridazine: A Versatile Compound in Modern Chemical and Pharmaceutical Research

3-Bromo-6-(trifluoromethyl)pyridazine (CAS No. 174607-37-5) is a highly versatile compound that has gained significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including the development of novel pharmaceuticals and agrochemicals. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 3-Bromo-6-(trifluoromethyl)pyridazine.

Chemical Structure and Properties

3-Bromo-6-(trifluoromethyl)pyridazine is a substituted pyridazine derivative with a bromine atom at the 3-position and a trifluoromethyl group at the 6-position. The presence of these functional groups imparts unique chemical properties to the molecule. The bromine atom is an excellent leaving group, making the compound highly reactive in various substitution reactions. The trifluoromethyl group, on the other hand, enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

The molecular formula of 3-Bromo-6-(trifluoromethyl)pyridazine is C7H3BrF3N2, with a molecular weight of approximately 241.01 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 3-Bromo-6-(trifluoromethyl)pyridazine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-amino-5-bromopyridine with trifluoroacetic anhydride followed by cyclization under appropriate conditions. This method yields high purity products but may require stringent reaction conditions to ensure optimal yields.

An alternative approach involves the reaction of 2-bromo-5-trifluoromethylpyridine with ammonia or an ammonia equivalent to form the pyridazine ring. This method is often preferred for its simplicity and scalability, making it suitable for large-scale production.

Applications in Pharmaceutical Research

3-Bromo-6-(trifluoromethyl)pyridazine has found extensive applications in pharmaceutical research due to its unique chemical properties. One of the most promising areas is in the development of novel therapeutic agents for various diseases. Recent studies have shown that derivatives of this compound exhibit potent biological activities against a range of targets, including enzymes, receptors, and ion channels.

In particular, compounds derived from 3-Bromo-6-(trifluoromethyl)pyridazine have shown promising anti-cancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that a series of derivatives exhibited selective cytotoxicity against human cancer cell lines while showing minimal toxicity to normal cells. These findings highlight the potential of this compound as a lead structure for developing new anti-cancer drugs.

Beyond cancer research, 3-Bromo-6-(trifluoromethyl)pyridazine-based compounds have also been explored for their anti-inflammatory and anti-viral activities. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives effectively inhibited key enzymes involved in inflammatory pathways, suggesting their potential use in treating inflammatory diseases such as arthritis.

Agricultural Applications

In addition to its pharmaceutical applications, 3-Bromo-6-(trifluoromethyl)pyridazine has also shown promise in the field of agrochemicals. The compound's structural features make it an attractive candidate for developing new herbicides and insecticides with improved efficacy and reduced environmental impact.

A study published in Pesticide Biochemistry and Physiology reported that derivatives of 3-Bromo-6-(trifluoromethyl)pyridazine exhibited strong herbicidal activity against several weed species while showing low toxicity to non-target organisms. These findings suggest that this compound could be used to develop more sustainable agricultural practices by reducing reliance on traditional herbicides with higher environmental risks.

Safety Considerations and Future Directions

Safety is a critical consideration in the development and use of any chemical compound. While 3-Bromo-6-(trifluoromethyl)pyridazine has shown promising potential in various applications, it is essential to conduct thorough safety assessments to ensure its safe handling and use. This includes evaluating its toxicity, environmental impact, and potential for bioaccumulation.

Ongoing research aims to further optimize the properties of 3-Bromo-6-(trifluoromethyl)pyridazine-based compounds to enhance their therapeutic or agricultural efficacy while minimizing potential risks. Advances in synthetic methods and computational modeling are expected to play a crucial role in achieving these goals.

In conclusion, 3-Bromo-6-(trifluoromethyl)pyridazine (CAS No. 174607-37-5) is a versatile compound with significant potential in both pharmaceutical and agricultural applications. Its unique chemical properties make it an attractive candidate for developing novel therapeutic agents and agrochemicals with improved efficacy and safety profiles. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in these fields.

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